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Compound of Interest

Compound Name: Diethylene glycol monoethyl ether

Cat. No.: B131167 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals like Diethylene glycol monoethyl ether (DEGEE) is paramount. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure laboratory environment.

Personal Protective Equipment (PPE)
When handling DEGEE, a comprehensive approach to personal protection is necessary to

minimize exposure and ensure safety. The following sections detail the required PPE for

various laboratory activities involving this chemical.

Eye and Face Protection:

Standard Use: Wear appropriate protective eyeglasses or chemical safety goggles that

conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1]

Splash Hazard: If there is a risk of splashing, a face shield should be worn in addition to

safety goggles.

Skin and Body Protection:

Gloves: Wear appropriate chemical-resistant gloves to prevent skin exposure.[1] It is crucial

to select gloves made from materials that are resistant to permeation by DEGEE.
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Breakthrough time is a critical factor in glove selection; it indicates the time it takes for the

chemical to penetrate the glove material. Below is a summary of glove material compatibility

with DEGEE.

Glove Material
Breakthrough Time
(minutes)

Recommendation

Butyl Rubber > 480 Excellent

Neoprene > 480 Excellent

Nitrile Rubber Variable (thickness dependent)
Good to Excellent (thicker

gloves recommended)

Natural Rubber Not Recommended Poor

Polyvinyl Chloride (PVC) Not Recommended Poor

Note: The breakthrough times are based on available data for similar glycol ethers and general

chemical resistance charts. It is crucial to consult the specific glove manufacturer's data for

DEGEE.

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[1] This

includes a lab coat, and for larger quantities or situations with a high risk of splashing, a

chemical-resistant apron or coveralls should be used.[2]

Respiratory Protection:

Well-Ventilated Areas: In most laboratory settings with adequate ventilation, such as a

chemical fume hood, respiratory protection may not be required for handling small quantities

of DEGEE.

Inadequate Ventilation or Higher Concentrations: If engineering controls are insufficient to

maintain airborne concentrations below exposure limits, or if irritation is experienced, a

NIOSH/MSHA approved respirator should be used.[1]

For vapor concentrations 1 to 10 times the Occupational Exposure Limit (OEL), an air-

purifying respirator with organic vapor cartridges is recommended.
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For higher concentrations or in confined spaces, a positive-pressure, full-facepiece

supplied-air respirator is necessary.[2]

Operational Plan for Handling DEGEE
A systematic approach to handling DEGEE will minimize risks and ensure a safe operational

workflow.

1. Risk Assessment:

Before handling, conduct a thorough risk assessment of the planned experiment or

procedure.

Identify potential hazards, including the quantity of DEGEE to be used, the duration of the

task, and the potential for spills or splashes.

2. Engineering Controls:

Always handle DEGEE in a well-ventilated area. A certified chemical fume hood is the

preferred engineering control to minimize inhalation exposure.[1]

3. Personal Protective Equipment (PPE) Selection and Use:

Based on the risk assessment, select the appropriate PPE as detailed in the section above.

Ensure all PPE is in good condition and fits correctly before starting any work.

4. Handling Procedures:

Avoid direct contact with the skin, eyes, and clothing.

Use compatible tools and equipment to transfer and handle the chemical.

Keep containers of DEGEE tightly closed when not in use to prevent vapor release.

5. Emergency Preparedness:

Ensure that an eyewash station and safety shower are readily accessible in the work area.
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Have appropriate spill control materials on hand.

Disposal Plan for Contaminated PPE
Proper disposal of contaminated PPE is critical to prevent secondary exposure and

environmental contamination. All disposal must be in accordance with local, state, and federal

regulations.[3]

1. Segregation:

Establish a designated and clearly labeled waste container for PPE contaminated with

DEGEE.[4]

This container should be separate from general laboratory waste.

2. Glove Removal:

Use a proper glove removal technique to avoid contaminating your hands.

Peel one glove off by turning it inside out.

With the ungloved hand, slide your fingers under the wrist of the remaining glove and peel it

off, turning it inside out and enclosing the first glove.

3. Collection of Contaminated PPE:

Place all contaminated items, including gloves, lab coats, and any disposable protective

clothing, directly into the designated hazardous waste container.[4]

4. Waste Container Management:

Keep the hazardous waste container closed when not in use.

Do not overfill the container.

5. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's environmental

health and safety (EHS) office or a licensed hazardous waste management company.[4]
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Do not dispose of PPE contaminated with DEGEE in the regular trash or pour any liquid

waste down the drain.[3]

Visual Workflow for PPE Selection
The following diagram illustrates the logical workflow for selecting and using the appropriate

Personal Protective Equipment when handling Diethylene glycol monoethyl ether.
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PPE Selection Workflow for Handling DEGEE

1. Risk Assessment

2. Engineering Controls

3. PPE Selection

4. Procedure Execution

5. Disposal

Assess Task:
- Quantity of DEGEE
- Duration of handling

- Potential for splash/aerosol

Work in a
Chemical Fume Hood?

Eye/Face Protection:
- Safety Goggles (minimum)
- Face Shield (if splash risk)

Yes

Respiratory Protection:
- None required (in fume hood)

- Air-Purifying Respirator (if no hood/poor ventilation)
- Supplied-Air Respirator (high concentrations)

No

Skin/Body Protection:
- Chemical-Resistant Gloves

 (e.g., Butyl, Neoprene)
- Lab Coat

- Chemical-Resistant Apron (if needed)

Handle DEGEE according to protocol

Dispose of contaminated PPE
in designated hazardous waste container

Click to download full resolution via product page

Caption: Logical workflow for selecting and using PPE when handling DEGEE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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